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Compound of Interest

Compound Name:
(1R,2R)-N-Boc-1,2-

cyclohexanediamine

Cat. No.: B3020936 Get Quote

Essential Safety and Handling Guide for (1R,2R)-
N-Boc-1,2-cyclohexanediamine
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals handling (1R,2R)-N-Boc-1,2-cyclohexanediamine. The following

procedures are based on the compound's known hazards and general best practices for

laboratory safety.

Hazard Identification and Summary
(1R,2R)-N-Boc-1,2-cyclohexanediamine is classified as a corrosive material that can cause

severe skin burns and eye damage.[1][2][3] It is essential to handle this compound with

stringent safety measures to prevent exposure.
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Identifier Value Source

CAS Number 146504-07-6 [1][2][4]

Molecular Formula C₁₁H₂₂N₂O₂ [1][2][4]

Molecular Weight 214.30 g/mol [1][2][3][4]

Appearance Solid [1][2]

GHS Pictogram Corrosion [1][2]

Signal Word Danger [1][2]

Hazard Class Skin Corrosion 1B [1][2][3]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[1][2][3]

Storage Class
8A: Combustible corrosive

hazardous materials
[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to ensure personnel safety. The following table

summarizes the required PPE for handling this compound.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

meeting ANSI Z87.1 standard

are mandatory.[5][6] A face

shield must be worn over

goggles when there is a

significant risk of splashes.[5]

[6]

Skin Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[6][7] Double

gloving may be necessary for

added protection.[6]

Lab Coat

A flame-resistant or 100%

cotton lab coat should be worn

to protect against skin contact.

[5]

Closed-toe Shoes

Required for all laboratory

work to protect feet from spills.

[6]

Respiratory Protection Fume Hood or Respirator

All handling should be

conducted in a certified

chemical fume hood to avoid

inhalation.[5] If engineering

controls are insufficient, a

NIOSH-approved respirator

with appropriate cartridges

(Type N95 or P3) is required.

[1][2]

Operational and Disposal Plans
Adherence to a strict operational workflow and disposal plan is critical for minimizing exposure

and ensuring a safe working environment.
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Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.[8]

Assemble all necessary equipment and reagents.

Have a chemical spill kit appropriate for amines readily available.[6]

Donning PPE:

Put on all required PPE as outlined in the table above before entering the designated work

area.[5]

Handling Procedure:

Conduct all manipulations of the compound within the chemical fume hood.[5]

Carefully dispense the required amount, avoiding the generation of dust and aerosols.[6]

[9]

Keep containers tightly closed when not in use.[5][6][8]

Avoid contact with incompatible materials such as strong oxidizing agents and strong

acids.[8]

Post-Handling & Decontamination:

Thoroughly decontaminate the work area and any equipment that came into contact with

the chemical.[6]

Remove gloves using the proper technique to avoid skin contact with the outer

contaminated surface.[6]

Remove lab coat before leaving the laboratory.[6]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[6][8] Remove all contaminated clothing and seek immediate medical attention.

[6][8][9]

Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if possible.[8][9] Seek immediate medical attention.[8][9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8][9]

Spill: Evacuate the area. Use appropriate PPE. Absorb the spill with inert, non-combustible

material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[8]

[10]

All waste containing (1R,2R)-N-Boc-1,2-cyclohexanediamine must be treated as hazardous

waste.[6]

Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill

cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[6]

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, state, and federal regulations.[8][9] Do not empty into drains.[8][9]
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Workflow for Handling (1R,2R)-N-Boc-1,2-cyclohexanediamine

1. Preparation

2. Don PPE

3. Handling (in Fume Hood)

4. Post-Handling

5. Disposal
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Close Container

Decontaminate
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Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3020936?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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